3-Deazaneplanocin A

• Molecular Formula: C12H14N4O3
• Molecular Weight: 262.26 g/mol
• InChI: InChI=1S/C12H14N4O3/c13-12-9-7(1-2-14-12)16(5-15-9)8-3-6(4-17)10(18)11(8)19/h1-3,5,8,10-11,17-19H,4H2,(H2,13,14)
• InChIKey: OMKHWTRUYNAGFG-UHFFFAOYSA-N

3‑Deazaneplanocin A (DZNep) Procurement Guide: Selecting an SAHH‑Driven Epigenetic Inhibitor

3‑Deazaneplanocin A (DZNep) is a cyclopentenyl adenosine analogue and a competitive inhibitor of S‑adenosylhomocysteine hydrolase (SAHH) with a Ki of 50 pM, which indirectly depletes EZH2 and other S‑adenosylmethionine‑dependent methyltransferases [1]. Unlike direct catalytic‑site EZH2 inhibitors, DZNep exerts global histone methylation inhibition and triggers apoptosis through mechanisms that are partially independent of EZH2 catalytic activity [2].

SAHH-driven global methylation inhibition studies

EZH2-independent epigenetic reprogramming workflows

Resistance model benchmarking vs. catalytic-site EZH2 inhibitors

Pulse-chase and transient methyltransferase suppression protocols

• [1] Glazer RI, Hartman KD, Knode MC, Richard MM, Chiang PK, Tseng CK, Marquez VE. 3‑Deazaneplanocin: a new and potent inhibitor of S‑adenosylhomocysteine hydrolase and its effects on human promyelocytic leukemia cell line HL‑60. Biochem Biophys Res Commun. 1986;135(2):688‑694. PMID: 3085670. View Source
• [2] Miranda TB, Cortez CC, Yoo CB, Liang G, Abe M, et al. DZNep is a global histone methylation inhibitor that reactivates developmental genes not silenced by DNA methylation. Mol Cancer Ther. 2009;8(6):1579‑1588. DOI: 10.1158/1535‑7163.MCT‑09‑0013. View Source

Why Generic Substitution Fails for 3‑Deazaneplanocin A: Mechanism‑Driven Differentiation from Direct EZH2 Inhibitors

Substituting DZNep with a direct EZH2 catalytic inhibitor such as GSK126, tazemetostat, or UNC1999 is functionally invalid because DZNep operates through SAHH blockade, causing global accumulation of S‑adenosylhomocysteine and broad suppression of methyltransferase activity [1]. This mechanism produces antitumour effects that are independent of EZH2 catalytic status—as demonstrated in chondrosarcoma, where GSK126 and tazemetostat reduced H3K27me3 but failed to induce apoptosis, whereas DZNep triggered cell death via SAH accumulation and EGFR downregulation [2].

This Product (DZNep)

SAHH blockade; global methyltransferase suppression

EZH2-independent apoptosis via SAH accumulation

Ultra-short half-life suited for pulse-dosing protocols

Direct EZH2 Catalytic Inhibitors

✕ Mechanism mismatch: EZH2-selective only

✕ Apoptosis induction may not transfer across models

✕ Prolonged occupancy limits temporal control studies

• [1] Miranda TB, Cortez CC, Yoo CB, Liang G, Abe M, et al. DZNep is a global histone methylation inhibitor that reactivates developmental genes not silenced by DNA methylation. Mol Cancer Ther. 2009;8(6):1579‑1588. DOI: 10.1158/1535‑7163.MCT‑09‑0013. View Source
• [2] Aury‑Landas J, Girard N, Lhuissier E, Adouane D, Delépée R, et al. The Antitumoral Effect of the S‑Adenosylhomocysteine Hydrolase Inhibitor, 3‑Deazaneplanocin A, is Independent of EZH2 but is Correlated with EGFR Downregulation in Chondrosarcomas. Cell Physiol Biochem. 2019;53(4):731‑745. DOI: 10.33594/000000168. View Source

Quantitative Evidence Guide: Measurable Performance Differentiation of 3‑Deazaneplanocin A vs. EZH2 Catalytic Inhibitors

Mechanism‑Based Efficacy: DZNep Induces Apoptosis in Chondrosarcoma Where GSK126 and Tazemetostat Fail

In chondrosarcoma cell lines and primary cultures, the direct EZH2 catalytic inhibitors GSK126 and tazemetostat (EPZ‑6438) effectively reduced H3K27me3 levels but did not provoke chondrosarcoma death. In contrast, DZNep induced significant apoptosis, an effect mediated through SAH accumulation and a reduced SAM:SAH ratio, independent of EZH2 catalytic activity [1].

Apoptosis in Chondrosarcoma

Head-to-head

DZNep: apoptosis induced.
GSK126/Tazemetostat: no apoptosis despite H3K27me3 reduction.

Supports EZH2-independent mechanism context.

Chondrosarcoma models; PARP, caspase readouts.

Evidence Dimension	Apoptosis induction in chondrosarcoma cells
Target Compound Data	DZNep: induced apoptosis in vitro and in vivo (PARP cleavage, caspase 3/7 activation, Apo2.7 expression)
Comparator Or Baseline	GSK126 (5 µM) and tazemetostat (EPZ‑6438, 5 µM): no apoptosis induction despite H3K27me3 reduction
Quantified Difference	Qualitative difference: apoptosis present with DZNep, absent with GSK126/tazemetostat
Conditions	Chondrosarcoma cell lines and primary cultures; apoptosis assessed by PARP cleavage, caspase 3/7 activity, Apo2.7 expression; SAH/SAM quantified by UHPLC‑MS/MS.

Why This Matters

This functional divergence proves that DZNep's antitumour mechanism is not recapitulated by selective EZH2 catalytic inhibition, making it irreplaceable in chondrosarcoma models and other systems where oncogenic signalling is driven by SAHH‑dependent pathways rather than EZH2 catalytic activity.

• [1] Aury‑Landas J, Girard N, Lhuissier E, Adouane D, Delépée R, et al. The Antitumoral Effect of the S‑Adenosylhomocysteine Hydrolase Inhibitor, 3‑Deazaneplanocin A, is Independent of EZH2 but is Correlated with EGFR Downregulation in Chondrosarcomas. Cell Physiol Biochem. 2019;53(4):731‑745. DOI: 10.33594/000000168. View Source

Colony Formation Inhibition: DZNep Outperforms GSK126, Tazemetostat, and CPI‑1205 in HL‑60 Leukemic Cells

In a direct head‑to‑head comparison using HL‑60 human leukemic cells, 48‑hour treatment with 5 µM DZNep produced a 72.3 ± 9.3 % reduction in colony formation, significantly exceeding the effects of equimolar GSK126 (23.2 ± 6.1 %), tazemetostat (17.7 ± 6.0 %), GSK343 (15.5 ± 7.7 %), CPI‑1205 (9.1 ± 3.7 %), and DMSO control (10.3 ± 1.5 %) [1].

Colony Formation (HL-60)

Head-to-head

72.3 ± 9.3% reduction

DZNepGSK126: 23.2%

Supports colony-inhibition endpoint review.

5 µM, 48 h; clonogenic assay context.

Evidence Dimension	% reduction in colony formation (soft agar assay)
Target Compound Data	DZNep: 72.3 ± 9.3 %
Comparator Or Baseline	GSK126: 23.2 ± 6.1 %; Tazemetostat: 17.7 ± 6.0 %; GSK343: 15.5 ± 7.7 %; CPI‑1205: 9.1 ± 3.7 %; DMSO: 10.3 ± 1.5 %
Quantified Difference	DZNep: 3.1‑fold greater colony reduction than GSK126; 4.1‑fold greater than tazemetostat (p < 0.05)
Conditions	HL‑60 leukemic cells; 5 µM drug; 48 h exposure; colonies (>500 cells) counted after 18–21 days in 0.36 % soft agar medium.

Why This Matters

This quantifiable superiority in a clonogenic assay—the gold standard for assessing stem‑cell‑like tumour‑initiating capacity—directly informs procurement decisions when the goal is maximal antileukemic activity at pharmacologically achievable concentrations.

• [1] Momparler RL, Côté S, Marquez VE, Momparler LF. Comparison of the antineoplastic action of 3‑deazaneplanocin‑A and inhibitors that target the catalytic site of EZH2 histone methyltransferase. Cancer Res Rep. 2018. DOI: 10.15761/CRR.1000194. View Source

SAHH Inhibition Potency: DZNep is ~167‑Fold More Potent than the Analog Neplanocin A

DZNep inhibits S‑adenosylhomocysteine hydrolase (SAHH) with a Ki of 5 × 10⁻¹¹ M (50 pM), making it 250‑fold more potent than 3‑deazaaristeromycin [1]. The structurally related adenosine analog neplanocin A has a reported Ki of 8.39 nM , yielding an approximately 167‑fold potency advantage for DZNep.

SAHH Inhibition Potency

Cross-study

Ki = 50 pM

~167-fold lower Ki than neplanocin A

Reported potency context; supports pathway study fit.

Cross-study comparison; requires validation.

Evidence Dimension	SAHH inhibition constant (Ki)
Target Compound Data	DZNep Ki = 50 pM (5 × 10⁻¹¹ M)
Comparator Or Baseline	Neplanocin A Ki = 8.39 nM
Quantified Difference	DZNep Ki is ~167‑fold lower (more potent); ~250‑fold more potent than 3‑deazaaristeromycin
Conditions	Purified hamster liver SAHH (DZNep); biochemical enzyme assay (neplanocin A).

Why This Matters

For investigators requiring maximal SAHH inhibition at minimal compound concentration—critical for reducing off‑target liabilities in complex biological systems—DZNep's picomolar potency provides a decisive selection advantage over the nearest structural analogues.

• [1] Glazer RI, Hartman KD, Knode MC, Richard MM, Chiang PK, Tseng CK, Marquez VE. 3‑Deazaneplanocin: a new and potent inhibitor of S‑adenosylhomocysteine hydrolase and its effects on human promyelocytic leukemia cell line HL‑60. Biochem Biophys Res Commun. 1986;135(2):688‑694. PMID: 3085670. View Source

Pharmacokinetic Differentiation: Ultra‑Short Half‑Life Enables Pulse‑Dosing and Rapid Washout in Preclinical Models

DZNep exhibits an extremely short plasma elimination half‑life: 12.8 minutes in female BALB/c mice (0.1 mg/kg IV) [1] and 1.1 hours in Sprague‑Dawley rats [2]. This contrasts with orally bioavailable EZH2 catalytic inhibitors such as tazemetostat, which have significantly longer systemic persistence and require continuous target occupancy for efficacy.

PK Differentiation

Cross-study

Plasma half-life: 12.8 min (mouse), 1.1 h (rat)

Enables pulse-dosing and washout study designs.

Rodent IV models; class-level PK inference.

Evidence Dimension	Plasma elimination half‑life
Target Compound Data	Mice: 12.8 min; Rats: 1.1 h
Comparator Or Baseline	EZH2 catalytic inhibitors (e.g., tazemetostat): half‑life on the order of hours to days depending on species; exact rodent half‑life data not available for direct comparison
Quantified Difference	DZNep rodent half‑life is ~10‑ to >50‑fold shorter than typical EZH2 inhibitors (class‑level inference)
Conditions	Female BALB/c mice, IV bolus 0.1 mg/kg; Sprague‑Dawley rats, IV administration.

Why This Matters

The ultra‑short half‑life allows precise temporal control of epigenetic modulation, which is indispensable for pulse‑chase experiments, washout studies, and protocols requiring transient methyltransferase suppression without sustained pharmacological burden.

• [1] Pharmacokinetics of the antiviral agent 3‑deazaneplanocin A. Eur J Drug Metab Pharmacokinet. 1995;20(3):197‑202. DOI: 10.1007/BF03189670. View Source
• [2] Sun F, et al. Preclinical pharmacokinetic studies of 3‑deazaneplanocin A, a potent epigenetic anticancer agent, and its human pharmacokinetic prediction using GastroPlus™. Eur J Pharm Sci. 2015;77:290‑302. DOI: 10.1016/j.ejps.2015.06.021. View Source

Selectivity Profile: Global Histone Methylation Inhibition vs. EZH2‑Selective Catalytic Blockade

DZNep acts as a global histone methylation inhibitor by blocking SAHH, thereby broadly suppressing all S‑adenosylmethionine‑dependent methyltransferases [1]. In stark contrast, GSK126 exhibits >1,000‑fold selectivity for EZH2 over 20 other human methyltransferases (EZH2 IC₅₀ = 9.9 nM) , and tazemetostat shows >4,500‑fold selectivity over 14 other histone methyltransferases (EZH2 Ki = 2.5 nM) .

Selectivity Profile

Class-level

Global methyltransferase inhibitor

EZH2 inhibitors: >1,000-fold selective

Broad epigenetic reprogramming context.

Mechanism-divergent; not an EZH2 tool.

Evidence Dimension	Molecular target selectivity profile
Target Compound Data	DZNep: global histone methylation inhibitor; non‑selective across methyltransferases
Comparator Or Baseline	GSK126: >1,000‑fold selective for EZH2; Tazemetostat: >4,500‑fold selective over 14 HMTs
Quantified Difference	No single numeric comparison; inferred from divergent mechanisms (SAHH blockade vs. catalytic‑site inhibition)
Conditions	Western blot for multiple histone marks in cancer cells (DZNep, REFS‑1); cell‑free enzyme panels (GSK126/tazemetostat, REFS‑2/3).

Why This Matters

The diametrically opposed selectivity profiles mean DZNep is the appropriate choice when the experimental or therapeutic objective is broad epigenetic reprogramming, while selective catalytic inhibitors are indicated only when EZH2‑specific blockade is required—ensuring procurement aligns with mechanistic intent.

• [1] Miranda TB, Cortez CC, Yoo CB, Liang G, Abe M, et al. DZNep is a global histone methylation inhibitor that reactivates developmental genes not silenced by DNA methylation. Mol Cancer Ther. 2009;8(6):1579‑1588. DOI: 10.1158/1535‑7163.MCT‑09‑0013. View Source

Evidence‑Backed Application Scenarios for 3‑Deazaneplanocin A Procurement

Overcoming Resistance to Direct EZH2 Catalytic Inhibitors in Chondrosarcoma and Solid Tumour Models

In chondrosarcoma, GSK126 and tazemetostat fail to induce apoptosis despite robust H3K27me3 reduction. DZNep circumvents this limitation by triggering SAH accumulation and EGFR downregulation, providing a mechanistically orthogonal antitumour strategy [1]. Procurement of DZNep is essential for laboratories investigating SAHH‑dependent oncogenic signalling or seeking to benchmark EZH2 inhibitor resistance models.

Potent Ex Vivo Purging of Leukemic Stem‑Like Cells via Colony Formation Inhibition

DZNep at 5 µM achieves a 72.3 % reduction in HL‑60 colony formation—outperforming GSK126 (23.2 %) and tazemetostat (17.7 %) in the same assay [2]. This makes DZNep the preferred agent for ex vivo purging protocols, conditioning regimens, or any application where maximal elimination of clonogenic leukaemic cells is the primary endpoint.

Global Epigenetic Reprogramming for Stem Cell and Developmental Biology

Because DZNep inhibits all SAM‑dependent methyltransferases, it achieves broad reactivation of silenced developmental genes that cannot be recapitulated by EZH2‑selective inhibitors [3]. Researchers requiring comprehensive histone methylation reset—e.g., in induced pluripotency, transdifferentiation, or epigenetic ageing studies—should prioritise DZNep over selective catalytic inhibitors.

Pulse‑Chase and Temporal Control Epigenetic Studies

The exceptionally short plasma half‑life (12.8 min in mice, 1.1 h in rats) [4] enables precise washout kinetics and pulse‑dosing regimens. This is uniquely advantageous for time‑resolved ChIP‑seq, methylation dynamics studies, and experiments requiring reversible, transient suppression of methyltransferase activity without sustained drug exposure.

Application

Selection Property

Validation Focus

Resistance model benchmarking

EZH2-independent mechanism context

Apoptosis and EGFR endpoint review

Leukemic stem-like cell assays

Clonogenic inhibition endpoint

Colony formation in HL-60 models

Global epigenetic reprogramming

Broad methyltransferase suppression

Developmental gene reactivation readouts

Pulse-chase methylation dynamics

Ultra-short plasma half-life

Time-resolved ChIP and washout protocols

• [1] Aury‑Landas J, Girard N, Lhuissier E, Adouane D, Delépée R, et al. The Antitumoral Effect of the S‑Adenosylhomocysteine Hydrolase Inhibitor, 3‑Deazaneplanocin A, is Independent of EZH2 but is Correlated with EGFR Downregulation in Chondrosarcomas. Cell Physiol Biochem. 2019;53(4):731‑745. DOI: 10.33594/000000168. View Source
• [2] Momparler RL, Côté S, Marquez VE, Momparler LF. Comparison of the antineoplastic action of 3‑deazaneplanocin‑A and inhibitors that target the catalytic site of EZH2 histone methyltransferase. Cancer Res Rep. 2018. DOI: 10.15761/CRR.1000194. View Source
• [3] Miranda TB, Cortez CC, Yoo CB, Liang G, Abe M, et al. DZNep is a global histone methylation inhibitor that reactivates developmental genes not silenced by DNA methylation. Mol Cancer Ther. 2009;8(6):1579‑1588. DOI: 10.1158/1535‑7163.MCT‑09‑0013. View Source
• [4] Pharmacokinetics of the antiviral agent 3‑deazaneplanocin A. Eur J Drug Metab Pharmacokinet. 1995;20(3):197‑202. DOI: 10.1007/BF03189670; Sun F, et al. Eur J Pharm Sci. 2015;77:290‑302. DOI: 10.1016/j.ejps.2015.06.021. View Source